2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol

• CAS RN: 162751-98-6
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol
• InChI: InChI=1S/C12H17NO2/c1-2-3-13-10-4-8-6-11(14)12(15)7-9(8)5-10/h6-7,10,13-15H,2-5H2,1H3
• InChI Key: OSHDFTUTLOHDEX-UHFFFAOYSA-N
• SMILES: CCCNC1CC2=CC(=C(C=C2C1)O)O
• synonyms: 1H-Indene-5,6-diol, 2,3-dihydro-2-(propylamino)- (9CI)

Description

2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is often referred to as PD-168077 and belongs to the family of indene derivatives.

Mechanism of Action

The mechanism of action of 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol involves the inhibition of the reuptake of serotonin, norepinephrine, and dopamine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which is believed to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Several biochemical and physiological effects of 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol have been reported in scientific research studies. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons. Additionally, it has been reported to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol in lab experiments is its high selectivity towards serotonin, norepinephrine, and dopamine transporters. This makes it an ideal candidate for studying the effects of these neurotransmitters on mood regulation. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for the scientific research of 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol. One of the potential areas of research is its use in the treatment of depression and anxiety disorders. Additionally, it has been reported to have neuroprotective effects, which could make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to explore the full potential of this compound in these areas.
Conclusion:
In conclusion, 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol is a chemical compound that has shown promising therapeutic potential in several scientific research studies. Its high selectivity towards serotonin, norepinephrine, and dopamine transporters makes it an ideal candidate for studying the effects of these neurotransmitters on mood regulation. Further research is needed to explore its full potential in the treatment of depression, anxiety disorders, and neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol involves the reaction of indene with propylamine and subsequent reduction of the resulting imine with sodium borohydride. This method has been reported in several research articles, and the purity of the compound can be achieved through recrystallization.

Scientific Research Applications

2-(propylamino)-2,3-dihydro-1H-indene-5,6-diol has shown promising therapeutic potential in several scientific research studies. It has been reported to exhibit antidepressant and anxiolytic effects in animal models. Additionally, it has been shown to have an inhibitory effect on the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters associated with mood regulation.